Cas no 1500584-35-9 (1-(1-methyl-1H-indazol-3-yl)propan-2-one)

• Product Name: 1-(1-methyl-1H-indazol-3-yl)propan-2-one
• CAS No: 1500584-35-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6016810
• PubChem ID: 65832389
• Update Time: 2025-11-04

1-(1-methyl-1H-indazol-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(1-methyl-1H-indazol-3-yl)-
• 1-(1-methyl-1H-indazol-3-yl)propan-2-one
• EN300-1827731
• AKOS015173794
• 1500584-35-9

• Inchi： 1S/C11H12N2O/c1-8(14)7-10-9-5-3-4-6-11(9)13(2)12-10/h3-6H,7H2,1-2H3
• InChI Key： ICQTWOTUANKWGK-UHFFFAOYSA-N
• SMILES： C(C1C2=C(N(C)N=1)C=CC=C2)C(=O)C

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 324.3±17.0 °C(Predicted)
• pka: 1.17±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-(1-methyl-1H-indazol-3-yl)propan-2-one

Introduction to 1-(1-methyl-1H-indazol-3-yl)propan-2-one (CAS No. 1500584-35-9)

1-(1-methyl-1H-indazol-3-yl)propan-2-one, identified by its Chemical Abstracts Service (CAS) number 1500584-35-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ketone derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in academic and industrial laboratories.

The molecular structure of 1-(1-methyl-1H-indazol-3-yl)propan-2-one consists of an indazole core substituted with a propanone moiety at the 3-position. The presence of the methyl group on the indazole ring enhances its reactivity and influences its interaction with biological targets. This compound’s unique framework positions it as a valuable scaffold for drug discovery, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in indazole derivatives due to their demonstrated pharmacological properties. Studies have shown that compounds featuring the indazole scaffold exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The addition of a ketone group at the propanone position further modulates these properties, potentially enhancing binding affinity to specific enzymes or receptors.

One of the most compelling aspects of 1-(1-methyl-1H-indazol-3-yl)propan-2-one is its versatility as a synthetic intermediate. Researchers have leveraged this compound to develop more complex molecules with tailored biological functions. For instance, it has been used in the synthesis of inhibitors targeting enzymes involved in metabolic pathways, such as those relevant to diabetes and obesity. The flexibility of its structure allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles.

Advances in computational chemistry have further accelerated the exploration of 1-(1-methyl-1H-indazol-3-yl)propan-2-one. Molecular docking studies have identified potential binding sites on target proteins, providing insights into how this compound might interact with biological systems. These virtual screening approaches have been complemented by experimental validations, confirming the efficacy of derived derivatives in preclinical models.

The pharmaceutical industry has been particularly keen on exploring indazole derivatives for their potential therapeutic applications. 1-(1-methyl-1H-indazol-3-yl)propan-2-one serves as a cornerstone in several research initiatives aimed at addressing unmet medical needs. Its ability to modulate key signaling pathways makes it a promising candidate for treating conditions ranging from neurodegenerative disorders to autoimmune diseases.

Recent publications highlight the compound’s role in developing kinase inhibitors, which are critical in cancer therapy. By targeting specific kinases overexpressed in tumor cells, derivatives of 1-(1-methyl-1H-indazol-3-yl)propan-2-one have shown preclinical promise in reducing tumor growth and proliferation. This aligns with broader trends in oncology research, where small molecules are being designed to selectively inhibit aberrant signaling networks.

The synthesis of 1-(1-methyl-1H-indazol-3-yl)propan-2-one itself is an intricate process that requires precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques ensure that the final product meets the stringent requirements for pharmaceutical applications.

Regulatory considerations play a crucial role in the development and commercialization of compounds like 1-(1-methyl-1H-indazol-3-yl)propan-2-one. Compliance with Good Manufacturing Practices (GMP) and rigorous safety evaluations are essential steps before any therapeutic agent can reach clinical trials. The compound’s safety profile has been assessed through toxicity studies, which are critical for determining its potential as a drug candidate.

The future directions for research on 1-(1-methyl-1H-indazol-3-yloxy)-propanone include exploring its role in combination therapies. By pairing it with other bioactive molecules, researchers aim to enhance therapeutic outcomes while minimizing side effects. This approach is particularly relevant in treating complex diseases where multifaceted interventions are necessary.

In conclusion,(CAS No 1500584359) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for indazole derivatives,(this compound) is poised to play an increasingly important role in addressing global health challenges.